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Compound of Interest

Compound Name: 4-Bromo-2-fluoro-6-methylpyridine

Cat. No.: B582133

Initial Safety Assessment: 4-Bromo-2-fluoro-6-
methylpyridine

Disclaimer: No specific Safety Data Sheet (SDS) for 4-Bromo-2-fluoro-6-methylpyridine
(CAS No. 1227565-50-5) was publicly available at the time of this assessment. The following
information is extrapolated from the safety data of structurally similar compounds, including
other brominated and fluorinated pyridines. This guide is intended for preliminary informational

purposes only and should not replace a substance-specific SDS, which must be obtained from
the chemical supplier prior to any handling or use.

Hazard Identification and Classification

Based on data from analogous compounds, 4-Bromo-2-fluoro-6-methylpyridine is
anticipated to be a hazardous substance. The primary hazards are expected to be related to
acute toxicity, skin and eye irritation, and potential organ toxicity.

Anticipated GHS Classification (Based on Analogs):
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Hazard Class Hazard Category
Acute Toxicity, Oral Category 4

Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 2A

Specific Target Organ Toxicity (Single Exposure)  Category 3 (Respiratory system)

Signal Word: Warning

Anticipated Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
Anticipated Precautionary Statements:

Prevention: P261, P264, P270, P271, P280

Response: P301+P312, P302+P352, P304+P340, P305+P351+P338, P332+P313,
P337+P313[2]

Storage: P403+P233, P405[2]

Disposal: P501[1]

Toxicological Properties

Quantitative toxicological data for 4-Bromo-2-fluoro-6-methylpyridine is not available. The
following table summarizes data for a structurally related compound, 2-bromopyridine, to
provide a potential order of magnitude for toxicity.
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Toxicological Data for 2-Bromopyridine (CAS 109-04-6):

Test Species Route Value
LD50 Rat Oral 92 mg/kg
LD50 Rabbit Dermal 81.5 mg/kg

Source: Safety Data Sheet for 2-Bromopyridine[3]

It is crucial to assume that 4-Bromo-2-fluoro-6-methylpyridine may have similar or even
greater toxicity.

Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and ensure safety.
3.1. Engineering Controls:

o Work should be conducted in a well-ventilated area, preferably within a certified chemical
fume hood.[1]

o Eyewash stations and safety showers must be readily accessible in the immediate work
area.[4]

3.2. Personal Protective Equipment (PPE):
o Eye/Face Protection: Chemical safety goggles or a face shield are mandatory.[1]

» Skin Protection: A lab coat and appropriate chemical-resistant gloves (e.g., nitrile or
neoprene) must be worn.[1] Gloves should be inspected before use and disposed of properly
after handling the substance.[1]

» Respiratory Protection: If working outside a fume hood or if aerosol generation is possible, a
NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used.

[4]

3.3. Storage:
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o Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[5]

e The recommended storage temperature is typically between 2-8°C.

First Aid Measures

In case of exposure, immediate medical attention is necessary.

Exposure Route

First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.[6]

Skin Contact

Immediately flush the skin with plenty of soap
and water for at least 15 minutes while removing
contaminated clothing and shoes. Seek medical

attention if irritation persists.[4]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[5]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[6]

Accidental Release and Disposal

5.1. Accidental Release:

o Evacuate the area and ensure adequate ventilation.
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o Wear appropriate PPE as described in Section 3.2.

» Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place itin a
suitable, sealed container for disposal.[1]

e Do not allow the material to enter drains or waterways.[1]
5.2. Disposal:

o Disposal of 4-Bromo-2-fluoro-6-methylpyridine and its containers must be in accordance
with all applicable federal, state, and local regulations.

o Contact a licensed professional waste disposal service to dispose of this material.[1]

Experimental Protocols

Detailed experimental protocols for the safety assessment of new chemical entities are
extensive. Below are generalized outlines for key toxicological endpoints, which would need to
be adapted and detailed by a qualified toxicologist.

1. Acute Oral Toxicity (OECD TG 423):
¢ Objective: To determine the acute oral toxicity (LD50) of the substance.

o Methodology: A stepwise procedure is used with a limited number of animals (typically rats).
A single dose of the substance is administered by gavage. Animals are observed for up to 14
days for signs of toxicity and mortality. The LD50 is calculated based on the results.

2. Skin Irritation/Corrosion (OECD TG 404):
» Objective: To assess the potential for the substance to cause skin irritation or corrosion.

» Methodology: A small amount of the substance is applied to a shaved area of the skin of a
test animal (typically a rabbit). The site is observed for signs of erythema (redness) and
edema (swelling) at specified intervals.

3. Eye Irritation/Corrosion (OECD TG 405):
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» Objective: To determine the potential for the substance to cause serious eye damage or
irritation.

» Methodology: A small amount of the substance is instilled into the conjunctival sac of one
eye of a test animal (typically a rabbit). The eye is observed for signs of corneal opacity, iritis,
conjunctival redness, and chemosis at specified intervals.
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Caption: A simplified workflow for the safe handling of hazardous chemicals.
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Caption: A logical diagram illustrating first aid responses to different exposure routes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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